Cas no 256414-72-9 (2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride)

• Product Name: 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride
• CAS No: 256414-72-9
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• MDL: MFCD01934517
• CID: 92566
• PubChem ID: 24208803
• Update Time: 2025-10-30

2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-5-yl)benzo[d]thiazole
• 2-(1H-Pyrazol-3-yl)benzothiazole
• 2-pyrazol-3-ylbenzothiazole
• Benzothiazole, 2-(1H-pyrazol-3-yl)- (9CI)
• 2-(1H-pyrazol-5-yl)-1,3-benzothiazole
• SCHEMBL686439
• AS-62468
• 2-(1H-Pyrazol-3-yl)-1,3-benzothiazole, AldrichCPR
• AKOS015866671
• A877525
• FT-0766610
• 256414-72-9
• DTXSID80639892
• Benzothiazole,2-(1H-pyrazol-3-yl)-(9ci)
• pyrazolylbenzo-thiazole
• 2-(1H-pyrazol-5-yl)-1, 3-benzothiazole
• AKOS015898896
• DB-012894
• 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride

• MDL： MFCD01934517
• Inchi： 1S/C10H7N3S/c1-2-4-9-7(3-1)12-10(14-9)8-5-6-11-13-8/h1-6H,(H,11,13)
• InChI Key： YAMYGQRUEXYQIE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=NN2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 201.03600
• Monoisotopic Mass: 201.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Color/Form: powder
• Density: 1.406
• Boiling Point: 444.7°Cat760mmHg
• Flash Point: 225.4°C
• Refractive Index: 1.739
• PSA: 69.81000
• LogP: 2.68640
• Solubility: Not determined

Additional information on 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride

Introduction to 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride (CAS No. 256414-72-9)

2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 256414-72-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a pyrazole ring with a benzothiazole scaffold, linked through a central nitrogen atom, and is presented in its hydrochloride salt form for enhanced solubility and bioavailability. The structural configuration of this compound imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. It has been extensively explored in the design of drugs targeting various diseases, including infectious diseases, cancer, and inflammatory conditions. The pyrazole ring, on the other hand, is another prominent scaffold that contributes to the compound's potential pharmacological effects. Pyrazoles are known for their ability to modulate enzyme activity and interact with biological targets, making them indispensable in drug discovery.

The combination of these two heterocyclic systems in 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride creates a multifaceted structure that can engage multiple biological pathways simultaneously. This polypharmacicity is increasingly recognized as a key strategy in modern drug design, as it can lead to more effective and less toxic therapeutic interventions. Recent studies have highlighted the importance of such hybrid molecules in overcoming drug resistance and enhancing treatment outcomes.

One of the most compelling aspects of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride is its potential application in oncology research. The benzothiazole core has been shown to exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell growth and survival. For instance, studies have demonstrated that derivatives of benzothiazole can target the PI3K/Akt pathway, a critical mediator of cell proliferation and apoptosis. The pyrazole moiety further enhances this potential by contributing to the molecule's ability to cross cell membranes and reach intracellular targets efficiently.

Moreover, the hydrochloride salt form of this compound improves its pharmacokinetic properties by increasing water solubility. This enhancement is particularly crucial for oral administration, where solubility directly impacts bioavailability and therapeutic efficacy. The improved solubility also facilitates formulation development, allowing for more versatile delivery systems such as liquid formulations or nanoparticles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride with biological targets with remarkable accuracy. Molecular docking studies have revealed that this compound can bind to various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may interact with cyclin-dependent kinases (CDKs), which are overexpressed in many cancers and play a pivotal role in cell cycle regulation.

In addition to its potential in oncology, 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride has shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The benzothiazole component has been reported to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. The pyrazole ring further complements this effect by potentially interacting with transcription factors involved in inflammation regulation.

The synthesis of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, minimizing side reactions and improving overall efficiency. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.

Quality control and analytical characterization are critical steps in ensuring the integrity of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride throughout its development and production. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used techniques to confirm molecular structure and assess purity levels. These analytical methods provide robust data that support the compound's suitability for further pharmacological evaluation.

The future prospects of 2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride are promising, with ongoing research exploring its potential applications in various therapeutic areas. Clinical trials are being designed to evaluate its efficacy and safety profile in human subjects. Additionally, innovative drug delivery systems are being developed to enhance its bioavailability and targeted action.

In conclusion,2-(1H-Pyrazol-3-Yl)-1,3-Benzothiazole Hydrochloride (CAS No. 256414-72-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its combination of a benzothiazole core with a pyrazole moiety offers multifaceted interactions with biological targets, making it a promising candidate for treating cancers, inflammatory diseases, and other disorders. As research continues to uncover new therapeutic applications，this compound is poised to play an increasingly important role in modern medicine.